Cas no 734488-37-0 (Ethyl 3-imino-3-(methylamino)propanoate)

• Product Name: Ethyl 3-imino-3-(methylamino)propanoate
• CAS No: 734488-37-0
• MF: C₆H₁₂N₂O₂
• MW: 144.171681404114
• MDL: MFCD28127605
• CID: 2108878
• Update Time: 2025-06-13

Ethyl 3-imino-3-(methylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-imino-3-(methylamino)propanoate
• Ethyl 3-imino-3-(methylamino)propanoate

• MDL： MFCD28127605
• Inchi： 1S/C6H12N2O2/c1-3-10-6(9)4-5(7)8-2/h3-4H2,1-2H3,(H2,7,8)
• InChI Key： FLGHINHPPHGAKW-UHFFFAOYSA-N
• SMILES： O(C(C/C(/N)=N/C)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 143
• Topological Polar Surface Area: 64.7

Additional information on Ethyl 3-imino-3-(methylamino)propanoate

Comprehensive Overview of Ethyl 3-imino-3-(methylamino)propanoate (CAS No. 734488-37-0): Properties, Applications, and Industry Trends

Ethyl 3-imino-3-(methylamino)propanoate (CAS No. 734488-37-0) is a specialized organic compound with a unique molecular structure, combining ester and imino functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The ethyl ester moiety enhances its solubility in organic solvents, while the imino-methylamino group contributes to its reactivity, making it valuable for synthesizing heterocyclic compounds. Researchers frequently explore its role in developing bioactive molecules, particularly in drug discovery pipelines targeting metabolic disorders and antimicrobial agents.

In recent years, the demand for high-purity intermediates like Ethyl 3-imino-3-(methylamino)propanoate has surged, driven by advancements in green chemistry and sustainable synthesis. A trending topic in scientific forums revolves around optimizing its production using catalytic methods to reduce waste and energy consumption. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with stringent regulatory standards. Users searching for "CAS 734488-37-0 suppliers" or "synthetic applications of imino esters" often seek data on scalability and cost-efficiency, reflecting industry priorities.

The compound’s stability under varying pH conditions makes it suitable for multistep organic synthesis. For instance, it serves as a precursor for N-containing heterocycles, which are pivotal in designing crop protection agents and pharmaceutical APIs. Discussions on platforms like ResearchGate highlight its utility in click chemistry and metal-catalyzed reactions, aligning with the broader shift toward modular synthesis approaches. Environmental concerns have also spurred interest in biodegradable derivatives of such intermediates, addressing circular economy principles.

From an SEO perspective, keywords like "Ethyl 3-imino-3-(methylamino)propanoate price," "734488-37-0 technical data sheet," and "methylamino propanoate synthesis" rank highly, indicating user focus on procurement and methodological details. Innovators in fine chemicals emphasize custom synthesis services to meet diverse R&D needs, further elevating the compound’s commercial relevance. As AI-driven drug discovery accelerates, the integration of machine learning in predicting reaction pathways for compounds like this exemplifies cutting-edge interdisciplinary applications.

In conclusion, Ethyl 3-imino-3-(methylamino)propanoate (CAS No. 734488-37-0) embodies the intersection of synthetic utility and sustainability. Its adaptability across life sciences and material innovation ensures enduring relevance, while evolving regulatory frameworks and green metrics shape its future market trajectory. Stakeholders are advised to monitor patent landscapes and academic publications for emerging use cases.